(4-Chloro-3-(piperidin-1-ylsulfonyl)phenyl)(4-(4-fluorophenyl)piperazin-1-yl)methanone
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Description
Molecular Structure Analysis
This involves determining the arrangement of atoms within the molecule and can be done using techniques like X-ray crystallography, NMR spectroscopy, or electron microscopy .Chemical Reactions Analysis
This involves studying how the compound reacts with other substances. This can be done through experimental methods or through computational chemistry simulations .Physical And Chemical Properties Analysis
This involves determining properties like melting point, boiling point, solubility, chemical stability, and reactivity .Scientific Research Applications
1. Structural and Theoretical Studies
The compound has been explored in studies focusing on its structural properties. For instance, Karthik et al. (2021) investigated the thermal, optical, etching, and structural aspects of a similar compound, providing insights into its conformation and intermolecular interactions. This research contributes to understanding the compound's physical and chemical properties, which is crucial for its potential applications in scientific research (Karthik et al., 2021).
2. Biological Activities and Therapeutic Potential
A range of studies have evaluated the biological activities of compounds structurally related to (4-Chloro-3-(piperidin-1-ylsulfonyl)phenyl)(4-(4-fluorophenyl)piperazin-1-yl)methanone. For instance, Ashok et al. (2015) synthesized a series of β-carboline derivatives, which included analogs with structural similarities, and assessed their selective anti-HIV-2 activity. Such studies indicate potential therapeutic applications of these compounds in treating viral infections (Ashok et al., 2015).
3. Application in Drug Design and Synthesis
The compound has been part of research in drug design and synthesis. For example, Vinaya et al. (2011) synthesized derivatives with a piperidine framework to explore their anticancer effects. Studies like these demonstrate the compound's role in developing new pharmaceutical agents with potential applications in treating various diseases (Vinaya et al., 2011).
properties
IUPAC Name |
(4-chloro-3-piperidin-1-ylsulfonylphenyl)-[4-(4-fluorophenyl)piperazin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25ClFN3O3S/c23-20-9-4-17(16-21(20)31(29,30)27-10-2-1-3-11-27)22(28)26-14-12-25(13-15-26)19-7-5-18(24)6-8-19/h4-9,16H,1-3,10-15H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GXQJHHLQPDTIES-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)S(=O)(=O)C2=C(C=CC(=C2)C(=O)N3CCN(CC3)C4=CC=C(C=C4)F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25ClFN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
466.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(4-Chloro-3-(piperidin-1-ylsulfonyl)phenyl)(4-(4-fluorophenyl)piperazin-1-yl)methanone |
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